![molecular formula C22H23FN2O B3039955 (S)-1-(3-((Cyclopropylmethyl)amino)propyl)-1-(4-fluorophenyl)-1,3-dihydroisobenzofuran-5-carbonitrile CAS No. 1421026-41-6](/img/structure/B3039955.png)
(S)-1-(3-((Cyclopropylmethyl)amino)propyl)-1-(4-fluorophenyl)-1,3-dihydroisobenzofuran-5-carbonitrile
Overview
Description
(S)-1-(3-((Cyclopropylmethyl)amino)propyl)-1-(4-fluorophenyl)-1,3-dihydroisobenzofuran-5-carbonitrile is a useful research compound. Its molecular formula is C22H23FN2O and its molecular weight is 350.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality (S)-1-(3-((Cyclopropylmethyl)amino)propyl)-1-(4-fluorophenyl)-1,3-dihydroisobenzofuran-5-carbonitrile suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (S)-1-(3-((Cyclopropylmethyl)amino)propyl)-1-(4-fluorophenyl)-1,3-dihydroisobenzofuran-5-carbonitrile including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Molecular Synthesis and Characterization
- The compound has been utilized in the synthesis of novel Schiff bases and their antimicrobial activity explored, demonstrating significant effectiveness against certain microbes (Puthran et al., 2019).
- It has also been a part of the facile synthetic approaches for creating pyrazole-4-carbonitrile derivatives, contributing to the development of new substituted pyrazoles, pyrimidines, and azolopyrimidines (Ali et al., 2016).
Pharmacological Research
- In pharmacology, the compound, particularly its analogues like citalopram, has been studied extensively for their binding affinity at the serotonin transporter (SERT), dopamine transporter (DAT), and norepinephrine transporter (NET) (Zhang et al., 2010).
- It has also been a subject of investigation in the context of molecular structure analysis, using techniques like FT IR, NMR, UV, and others for therapeutic property studies (Khajehzadeh & Moghadam, 2017).
Photophysical Studies
- The compound forms part of the synthesis of fluorescent 1‐Arylidene‐1,3‐dihydroisobenzofurans, used in ligand-free palladium nanoparticles, catalyzing domino synthesis and in photophysical studies (Mandali et al., 2017).
Radiochemical Synthesis and Imaging
- The compound has been used in synthesizing novel carbon-11-labelled analogues of citalopram for potential use as radioligands in imaging the serotonin transporter (Madsen et al., 2003).
properties
IUPAC Name |
(1S)-1-[3-(cyclopropylmethylamino)propyl]-1-(4-fluorophenyl)-3H-2-benzofuran-5-carbonitrile | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H23FN2O/c23-20-7-5-19(6-8-20)22(10-1-11-25-14-16-2-3-16)21-9-4-17(13-24)12-18(21)15-26-22/h4-9,12,16,25H,1-3,10-11,14-15H2/t22-/m0/s1 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IJBLWRQTURZJLZ-QFIPXVFZSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1CNCCCC2(C3=C(CO2)C=C(C=C3)C#N)C4=CC=C(C=C4)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CC1CNCCC[C@@]2(C3=C(CO2)C=C(C=C3)C#N)C4=CC=C(C=C4)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H23FN2O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
350.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(S)-1-(3-((Cyclopropylmethyl)amino)propyl)-1-(4-fluorophenyl)-1,3-dihydroisobenzofuran-5-carbonitrile |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.